4-((4-BROMOBENZYLIDENE)AMINO)-5-(2-FURYL)-4H-1,2,4-TRIAZOL-3-YL HYDROSULFIDE

• IUPAC Name: 4-[(E)-(4-bromophenyl)methylideneamino]-3-(furan-2-yl)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C13H9BrN4OS/c14-10-5-3-9(4-6-10)8-15-18-12(16-17-13(18)20)11-2-1-7-19-11/h1-8H,(H,17,20)/b15-8+
• InChI Key: TYLHUNFDHGVZIQ-OVCLIPMQSA-N
• Canonical SMILES: C1=COC(=C1)C2=NNC(=S)N2N=CC3=CC=C(C=C3)Br
• Isomeric SMILES: C1=COC(=C1)C2=NNC(=S)N2/N=C/C3=CC=C(C=C3)Br
• Molecular Formula: C13H9BrN4OS
• Molecular Weight: 349.21 g/mol

Description

4-((4-BROMOBENZYLIDENE)AMINO)-5-(2-FURYL)-4H-1,2,4-TRIAZOL-3-YL HYDROSULFIDE is a useful research compound. Its molecular formula is C13H9BrN4OS and its molecular weight is 349.21 g/mol. The purity is usually 95%.
The exact mass of the compound 4-[(4-bromobenzylidene)amino]-5-(2-furyl)-4H-1,2,4-triazole-3-thiol is 347.96804 g/mol and the complexity rating of the compound is 434. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Antitumor Activity

4-[(4-Bromobenzylidene)amino]-5-(2-furyl)-4H-1,2,4-triazole-3-thiol derivatives have been explored for their potential antitumor activities. For instance, an azomethine derivative of triazole, synthesized and characterized for its interaction with copper(I) and zinc(II) salts, was investigated for its antitumor effects (Ghammamy & Sedaghat, 2013).

Anticancer Properties

These compounds have also been synthesized and evaluated for their anticancer properties. A study involving the synthesis of new derivatives and their screening against a panel of cancer cell lines revealed their potential in cancer treatment (Bekircan et al., 2008).

Molecular Interaction Analysis

Research has been conducted on the intermolecular interactions of biologically active 1,2,4-triazole derivatives. The study involved theoretical analysis to understand the nature and energetics of these interactions, providing insights into their potential applications in various fields (Shukla et al., 2014).

Spectroscopic Features and Biological Activity Prediction

The spectroscopic features and theoretical predictions of biological activities of triazole compounds have been a subject of study. This research helps in understanding the properties of these compounds and guides the synthesis of new derivatives with significant biological activities (Srivastava et al., 2016).

Corrosion Inhibition

Triazole derivatives, including Schiff’s bases, have been investigated as corrosion inhibitors. Their effectiveness in protecting metals like mild steel in acidic environments showcases their potential industrial applications (Ansari et al., 2014).

Antimicrobial Activities

These compounds have been synthesized and tested for their antimicrobial activities. Studies have shown varying degrees of effectiveness against different microbial strains, indicating their potential as antimicrobial agents (Bayrak et al., 2009).